Cas no 2171147-12-7 (2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid)

• Product Name: 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid
• CAS No: 2171147-12-7
• MF: C₂₆H₂₃BrN₂O₅
• MW: 523.375226259232
• CID: 6027286
• PubChem ID: 165540416
• Update Time: 2025-06-07

2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid
• 2171147-12-7
• 2-bromo-5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid
• EN300-1479789

• Inchi： 1S/C26H23BrN2O5/c1-14-11-22(27)20(25(31)32)12-23(14)29-24(30)15(2)28-26(33)34-13-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-12,15,21H,13H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t15-/m0/s1
• InChI Key： SRUQRBASTRZJNU-HNNXBMFYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(=O)O)NC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 522.07903g/mol
• Monoisotopic Mass: 522.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid

2-Bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic Acid (CAS No. 2171147-12-7): A Comprehensive Overview

2-Bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid (CAS No. 2171147-12-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development and chemical synthesis.

The molecular structure of 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid includes a bromine atom, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a substituted benzoic acid moiety. These components contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the importance of Fmoc-protected amino acids in peptide synthesis and drug discovery. The Fmoc group is widely used to protect the amino functionality of amino acids during solid-phase peptide synthesis (SPPS), ensuring that the desired peptide sequence is formed without unwanted side reactions. The presence of the bromine atom in this compound adds an additional layer of complexity, allowing for further functionalization through substitution reactions.

In the context of medicinal chemistry, 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid has shown promise as a building block for the development of novel therapeutic agents. Its ability to undergo selective bromination and subsequent substitution reactions makes it a versatile starting material for the synthesis of compounds with diverse biological activities.

One notable application of this compound is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have explored its use in the design of inhibitors for proteases, kinases, and other key targets in cancer and inflammatory diseases. The Fmoc protecting group ensures that the amino functionality remains intact during these synthetic processes, allowing for precise control over the final product's structure and properties.

The substituted benzoic acid moiety in 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid also plays a crucial role in its biological activity. Benzoic acid derivatives are known for their ability to modulate various biological processes, including cell signaling pathways and protein-protein interactions. This makes them valuable candidates for drug discovery efforts aimed at addressing unmet medical needs.

In addition to its potential therapeutic applications, 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid has been studied for its use as a fluorescent probe in cellular imaging and diagnostics. The fluorenyl group can be designed to emit light at specific wavelengths, allowing researchers to track the compound's distribution and interactions within living cells. This property is particularly useful in understanding the mechanisms of action of potential drug candidates.

The synthesis of 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid typically involves several steps, including the protection of the amino group with Fmoc, bromination of the aromatic ring, and coupling with an appropriate amine or carboxylic acid derivative. Each step requires careful optimization to ensure high yields and purity, making this compound a challenging but rewarding target for synthetic chemists.

In conclusion, 2-bromo-5-(2S)-2-{(9H-fluoren-9-yloxycarbonyl)amino}propanamido)-4-methylbenzoic acid (CAS No. 2171147-12-7) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug discovery and chemical synthesis.